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Compound of Interest

beta-Alanine Benzyl Ester p-
Compound Name:
Toluenesulfonate

Cat. No.: B555162

A comprehensive analysis of the molecular composition and weight of a key compound in
pharmaceutical research.

For researchers and professionals in the field of drug development, a precise understanding of
the chemical properties of compounds is paramount. This technical guide provides a detailed
breakdown of the molecular weight of beta-Alanine Benzyl Ester p-Toluenesulfonate, a
compound of interest in various research applications.

Molecular Composition and Weight

The molecular weight of beta-Alanine Benzyl Ester p-Toluenesulfonate is determined by the
sum of the atomic weights of its constituent elements, derived from the molecular formulas of
its two core components: beta-Alanine Benzyl Ester and p-Toluenesulfonic acid.

The molecular formula for beta-Alanine Benzyl Ester is CLOH14NO2.[1] The molecular formula
for p-Toluenesulfonic acid is C7H803S.[2][3] The combination of these two molecules forms
the salt, beta-Alanine Benzyl Ester p-Toluenesulfonate. Therefore, the molecular formula for
the final compound is the sum of these two formulas: C17H21NO5S.

To calculate the molecular weight, the atomic weights of each element are multiplied by the
number of atoms present in the molecule and then summed. The atomic weights used for this
calculation are:
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e Carbon (C): 12.01 g/mol

e Hydrogen (H): 1.008 g/mol

e Nitrogen (N): 14.01 g/mol

e Oxygen (O): 16.00 g/mol

e Sulfur (S): 32.07 g/mol

Based on the molecular formula C17H21NOS5S, the molecular weight is calculated as follows:
(17 * 12.01) + (21 * 1.008) + (1 * 14.01) + (5 * 16.00) + (1 * 32.07) = 351.43 g/mol

This calculated molecular weight is a critical parameter for a variety of experimental and
developmental procedures.

Quantitative Data Summary

For clarity and ease of comparison, the molecular data is summarized in the table below.

Component Molecular Formula Molecular Weight ( g/mol )
beta-Alanine Benzyl Ester C10H14NO2 179.22
p-Toluenesulfonic acid C7H803S 172.20

beta-Alanine Benzyl Ester p-
C17H21NO5S 351.43
Toluenesulfonate

Logical Relationship Diagram

The formation of beta-Alanine Benzyl Ester p-Toluenesulfonate from its constituent parts
can be visualized as a straightforward combination.
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Formation of the salt from its components.

This guide provides the foundational molecular weight information for beta-Alanine Benzyl
Ester p-Toluenesulfonate, essential for any researcher working with this compound. Further
in-depth analysis would require detailed experimental protocols for synthesis and
characterization, which are beyond the scope of this initial technical summary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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